Cas no 2171596-53-3 (5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane)

5-(Cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane is a spirocyclic compound featuring a unique 1-oxa-4,9-diazaspiro[5.5]undecane core structure. Its cyclopropylmethyl and methyl substituents contribute to its distinct steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The spirocyclic framework enhances molecular rigidity, potentially improving binding affinity and metabolic stability in drug discovery applications. The compound’s heteroatom-rich structure also offers versatility for further functionalization, enabling the synthesis of derivatives with tailored biological or physicochemical properties. Its well-defined stereochemistry and synthetic accessibility further support its utility in medicinal chemistry and material science.
5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane structure
2171596-53-3 structure
Product Name:5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane
CAS No:2171596-53-3
MF:C13H24N2O
MW:224.342463493347
CID:6182889
PubChem ID:165839811
Update Time:2025-05-26

5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane
    • 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
    • EN300-1647051
    • 2171596-53-3
    • Inchi: 1S/C13H24N2O/c1-15-7-4-13(5-8-15)12(10-11-2-3-11)14-6-9-16-13/h11-12,14H,2-10H2,1H3
    • InChI Key: KTPHUBKGTJLDDX-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC2CC2)C21CCN(C)CC2

Computed Properties

  • Exact Mass: 224.188863393g/mol
  • Monoisotopic Mass: 224.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 24.5Ų

5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>

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Additional information on 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2171596-53-3)

5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by its CAS number 2171596-53-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic applications.

The molecular structure of 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane features a spirocyclic core, which is a key feature that contributes to its distinct chemical and biological properties. The presence of both oxygen and nitrogen atoms within the spirocycle creates a diverse array of possible interactions with biological targets, making this compound an attractive candidate for further exploration.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential to act as scaffolds for the development of novel therapeutic agents. The spirocyclic motif is known to enhance binding affinity and selectivity, which are critical factors in drug design. The specific arrangement of functional groups around the spirocycle in 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane suggests that it may interact with biological targets in a unique manner, potentially leading to the discovery of new pharmacological entities.

The cyclopropylmethyl substituent in the molecule is particularly noteworthy, as cyclopropane rings are known to be versatile pharmacophores that can modulate the electronic properties of adjacent functional groups. This substitution pattern may contribute to the compound's ability to interact with biological targets in a specific way, thereby influencing its potential therapeutic applications.

Additionally, the 9-methyl group in the structure adds another layer of complexity, which can affect the compound's solubility, stability, and metabolic pathways. These structural features collectively contribute to the compound's unique chemical profile and make it a subject of interest for further investigation.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The spirocyclic framework of 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane provides a rigid scaffold that can be fine-tuned to optimize interactions with biological targets. This structural rigidity may enhance binding affinity and reduce the likelihood of off-target effects, which are critical considerations in drug development.

The compound's potential biological activities have not yet been fully elucidated, but its structural features suggest that it may exhibit properties relevant to various therapeutic areas. For instance, the presence of oxygen and nitrogen atoms within the spirocycle could make it a candidate for interacting with enzymes or receptors involved in metabolic pathways.

Moreover, the long-tail keyword "spirocyclic oxygen-nitrogen framework" is particularly relevant to this compound's potential applications. Spirocyclic oxygen-nitrogen frameworks are known to exhibit unique electronic properties that can be exploited in drug design. The combination of oxygen and nitrogen atoms within the spirocycle creates a diverse array of possible interactions with biological targets, making this compound an attractive candidate for further exploration.

In conclusion, 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2171596-53-3) is a structurally complex organic compound with potential applications in medicinal chemistry and drug discovery. Its unique spirocyclic framework and functional group arrangement make it an intriguing candidate for further investigation. As research in this area continues to advance, compounds like 5-(cyclopropylmethyl)-9-methyl-1-oxa-4,9-diazaspiro5.5undecane may play a significant role in the development of novel therapeutic agents.

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